Cas no 2137633-60-2 (Cycloheptene, 5-(chloromethyl)-)

Cycloheptene, 5-(chloromethyl)- is a chlorinated cycloheptene derivative characterized by the presence of a reactive chloromethyl group at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of functionalized cycloheptane and cycloheptene derivatives. The chloromethyl moiety allows for further derivatization through nucleophilic substitution or cross-coupling reactions, making it valuable in pharmaceutical and agrochemical research. Its strained cycloheptene ring system also offers potential utility in ring-opening or ring-expansion reactions. The compound should be handled under inert conditions due to the reactivity of the C-Cl bond. Storage at low temperatures in a dry environment is recommended to maintain stability.
Cycloheptene, 5-(chloromethyl)- structure
2137633-60-2 structure
Product Name:Cycloheptene, 5-(chloromethyl)-
CAS No:2137633-60-2
MF:C8H13Cl
MW:144.641821622849
CID:5287688
Update Time:2025-05-23

Cycloheptene, 5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptene, 5-(chloromethyl)-
    • Inchi: 1S/C8H13Cl/c9-7-8-5-3-1-2-4-6-8/h1-2,8H,3-7H2
    • InChI Key: KWFZUGOSJXXXBS-UHFFFAOYSA-N
    • SMILES: C1CCC(CCl)CCC=1

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Additional information on Cycloheptene, 5-(chloromethyl)-

CAS No 2137633-60-2: Cycloheptene, 5-(chloromethyl)-

Cycloheptene, 5-(chloromethyl)-, also known by its CAS registry number 2137633-60-2, is a cyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by a seven-membered ring structure with a double bond and a chloromethyl substituent at the fifth position. The presence of the chloromethyl group introduces unique chemical properties, making it a valuable intermediate in various synthetic processes.

Recent studies have highlighted the potential of Cycloheptene, 5-(chloromethyl)- in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of polycyclic aromatic hydrocarbons (PAHs), which are widely used in electronics and optoelectronics. The compound's ability to undergo Diels-Alder reactions has been particularly noted, enabling the formation of complex molecular architectures with tailored electronic properties.

In terms of physical properties, CAS No 2137633-60-2 exhibits a melting point of approximately -40°C and a boiling point around 100°C under standard conditions. Its solubility in organic solvents such as dichloromethane and THF makes it highly suitable for solution-based synthetic methodologies. The compound's stability under thermal conditions has also been extensively studied, revealing its resistance to decomposition at temperatures below 150°C.

The synthesis of Cycloheptene, 5-(chloromethyl)- typically involves a two-step process: the initial preparation of cycloheptene via catalytic hydrogenation of cycloheptatriene, followed by chlorination at the methyl group using thionyl chloride. This method ensures high yields and maintains the integrity of the compound's structure. Recent advancements in catalytic systems have further optimized this process, reducing reaction times and enhancing selectivity.

One of the most promising applications of CAS No 2137633-60-2 lies in its use as a building block for drug discovery. Its unique structure allows for the creation of bioactive molecules with potential anti-cancer and anti-inflammatory properties. For instance, studies have shown that derivatives of this compound can inhibit the activity of certain kinases involved in cancer cell proliferation.

In conclusion, Cycloheptene, 5-(chloromethyl)- (CAS No 2137633-60-2) is a versatile compound with a wide range of applications across multiple disciplines. Its chemical properties, ease of synthesis, and potential for further functionalization make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its significance in the chemical landscape is expected to grow significantly.

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